Cas no 10032-15-2 (Hexyl 2-methylbutanoate)

Hexyl 2-methylbutanoate structure
Hexyl 2-methylbutanoate structure
Product Name:Hexyl 2-methylbutanoate
CAS No:10032-15-2
MF:C11H22O2
MW:186.291183948517
CID:48316
Update Time:2025-04-18

Hexyl 2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

    • hexyl 2-methylbutyrate
    • 2-Methylbutyric acid hexyl ester
    • Hexyl isovalerate
    • Hexyl 2-methylbutanoate
    • exyl 2-methylbutanoate
    • HEXYL 2 METHYL BUTYRATE
    • Butyricacid, 2-methyl-, hexyl ester (8CI)
    • 1-Hexanol 2-methylbutyrate
    • FEMA 3499
    • HEXYL METHYLBUTYRATE
    • Hexyl-2-methylbutyrat
    • HEXYL-2-METHYLBUTYRATE
    • 2-Methyl hexyl butyrate
    • n-Hexyl 2-methylbutanoate
    • n-Hexyl 2-methyl butyrate
    • 2-Methylbutyric acid hexyl
    • Butanoic acid, 2-methyl-, hexyl ester
    • 2-Methylbutanoic acid, n-hexyl ester
    • BUTYRIC ACID, 2-METHYL-, HEXYL ESTER
    • FEMA No. 3499
    • Hexyl 2-methylbutanoate (natural)
    • hexyl 2-methyl butyrate
    • Hexyl 2-methylbutanoate #
    • 2-Methylbutanoic acid hexyl
    • DSSTox_RID_82444
    • DSSTox_CID_27599
    • 2-Methylbutyricacid hexyl ester
    • n-Hexyl2-methylbutyrate
    • MDL: MFCD00048880
    • Inchi: 1S/C11H22O2/c1-4-6-7-8-9-13-11(12)10(3)5-2/h10H,4-9H2,1-3H3
    • InChI Key: YUECNVSODFDKOQ-UHFFFAOYSA-N
    • SMILES: C(=O)(C(C)CC)OCCCCCC
    • BRN: 1856407

Computed Properties

  • Exact Mass: 186.16200
  • Monoisotopic Mass: 186.16198
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 0.857 g/mL at 25 °C(lit.)
  • Melting Point: -63.1°C (estimate)
  • Boiling Point: 217-219 °C(lit.)
  • Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
  • Refractive Index: n20/D 1.416-1.420
    n20/D 1.419(lit.)
  • PSA: 26.30000
  • LogP: 3.15600
  • FEMA: 3499

Hexyl 2-methylbutanoate Security Information

  • Symbol: GHS09
  • Hazard Statement: H411
  • Warning Statement: P273
  • Hazardous Material transportation number:UN 3077 9/PG 3
  • WGK Germany:2
  • Hazard Category Code: 51/53
  • Safety Instruction: S61
  • RTECS:ET5675000
  • Hazardous Material Identification: N
  • Risk Phrases:R51/53
  • Safety Term:61

Hexyl 2-methylbutanoate Customs Data

  • HS CODE:2915900090
  • Customs Data:

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Hexyl 2-methylbutanoate Pricemore >>

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Hexyl 2-methylbutanoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:10032-15-2)Hexyl 2-methylbutanoate
Order Number:A897481
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:59
Price ($):171.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:10032-15-2)Hexyl 2-methylbutyrate
Order Number:sfd13603
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com

Hexyl 2-methylbutanoate Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:10032-15-2)Hexyl 2-methylbutanoate
A897481
Purity:99%
Quantity:1kg
Price ($):171.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:10032-15-2)Hexyl 2-methylbutyrate
sfd13603
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email